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Compound of Interest

Compound Name: Clorprenaline hydrochloride

Cat. No.: B000605 Get Quote

An In-depth Technical Guide to Clorprenaline
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Clorprenaline hydrochloride, a

selective β2-adrenergic receptor agonist. It covers the compound's chemical structure,

mechanism of action, and relevant experimental protocols. While detailed quantitative

pharmacological data is limited in publicly accessible literature, this document consolidates

available information to serve as a foundational resource.

Chemical Identity and Structure
Clorprenaline hydrochloride is the hydrochloride salt of Clorprenaline. It is essential to

distinguish between the different forms of the compound, as they are associated with distinct

CAS numbers.

Chemical Structure:

IUPAC Name: 1-(2-chlorophenyl)-2-(propan-2-ylamino)ethanol;hydrate;hydrochloride[1]

Molecular Formula: C₁₁H₁₉Cl₂NO₂ (monohydrate)[1]

Molecular Weight: 268.18 g/mol (monohydrate)[1]
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CAS Numbers:

Clorprenaline (free base): 3811-25-4[2]

Clorprenaline hydrochloride: 6933-90-0[3][4][5][6]

Clorprenaline hydrochloride monohydrate: 5588-22-7[1][2]

A variety of synonyms for Clorprenaline hydrochloride exist in scientific literature and

commercial products, including Isoprophenamine, Broncon, and Clopinerin.[1]

Mechanism of Action: β2-Adrenergic Receptor
Agonism
Clorprenaline hydrochloride functions as a selective β2-adrenergic receptor agonist, leading

to the relaxation of bronchial smooth muscle and subsequent bronchodilation.[1] The binding of

Clorprenaline to the β2-adrenergic receptor, a G-protein coupled receptor, initiates a well-

defined signaling cascade.

This activation stimulates the Gs alpha subunit of the G-protein, which in turn activates adenylyl

cyclase.[3] Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP). The

resulting increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA).

PKA then phosphorylates various downstream targets, resulting in a decrease in intracellular

calcium levels and the relaxation of airway smooth muscle.

Below is a diagram illustrating the signaling pathway of Clorprenaline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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